Cas no 1869904-60-8 (4-Hydroxy-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-Hydroxy-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid
• CAS No: 1869904-60-8
• MF: C₁₀H₁₅F₃O₃
• MW: 240.219514131546
• CID: 6196886
• PubChem ID: 165664916
• Update Time: 2025-08-04

4-Hydroxy-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid
• 1869904-60-8
• EN300-1930104
• 4-Hydroxy-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C10H15F3O3/c11-10(12,13)6-5-9(8(15)16)3-1-7(14)2-4-9/h7,14H,1-6H2,(H,15,16)
• InChI Key： JLBRSTSPZGZFFA-UHFFFAOYSA-N
• SMILES： FC(CCC1(C(=O)O)CCC(CC1)O)(F)F

Computed Properties

• Exact Mass: 240.09732882g/mol
• Monoisotopic Mass: 240.09732882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-Hydroxy-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid

Introduction to 4-Hydroxy-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid (CAS No. 1869904-60-8)

4-Hydroxy-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid (CAS No. 1869904-60-8) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of cyclohexanecarboxylic acids and features a hydroxyl group and a trifluoropropyl substituent, which contribute to its distinct chemical behavior and reactivity.

The molecular structure of 4-Hydroxy-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid is characterized by a cyclohexane ring with a carboxylic acid group at the 1-position and a hydroxyl group at the 4-position. The presence of the trifluoropropyl substituent at the 1-position introduces significant fluorine content, which can influence the compound's solubility, stability, and biological interactions. The combination of these functional groups makes this compound an interesting candidate for various applications in drug discovery and materials science.

Recent studies have explored the potential of 4-Hydroxy-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of novel therapeutic agents. The trifluoromethyl group is known for its ability to enhance metabolic stability and improve pharmacokinetic properties, making it a valuable moiety in drug design. Additionally, the hydroxyl group can serve as a site for further functionalization, allowing for the creation of derivatives with tailored biological activities.

In the context of medicinal chemistry, 4-Hydroxy-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid has been investigated for its potential as a lead compound in the development of anti-inflammatory drugs. In vitro studies have shown that this compound exhibits moderate anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. These findings suggest that further optimization and derivatization could yield more potent and selective inhibitors for therapeutic use.

Beyond its pharmaceutical applications, 4-Hydroxy-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid has also been studied for its potential in materials science. The presence of fluorine atoms can enhance the material's hydrophobicity and thermal stability, making it suitable for use in coatings and surface treatments. Researchers have explored its use in developing advanced materials with improved durability and performance characteristics.

The synthesis of 4-Hydroxy-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid typically involves multi-step reactions that include ring formation, functional group introduction, and substitution reactions. One common synthetic route involves the reaction of a cyclohexanone derivative with a trifluoropropylating agent followed by oxidation to form the carboxylic acid group. The precise conditions and reagents used can vary depending on the desired yield and purity of the final product.

In terms of safety and handling, it is important to note that while 4-Hydroxy-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

The future prospects for 4-Hydroxy-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific applications. As new synthetic methods are developed and more data becomes available from preclinical studies, this compound may find broader use in both pharmaceuticals and advanced materials.

In conclusion, 4-Hydroxy-1-(3,3,3-trifluoropropyl)cyclohexane-1-carboxylic acid (CAS No. 1869904-60-8) represents an intriguing molecule with diverse potential applications. Its unique structural features make it a valuable candidate for drug discovery efforts and materials science innovations. Continued research into this compound will likely uncover new opportunities for its use in various fields.